4-[3-(1-Methylethyl)-5-(6-phenyl-3-pyridinyl)-4H-1,2,4-triazol-4-yl]-2,1,3-benzoxadiazole
4-[3-(1-Methylethyl)-5-(6-phenyl-3-pyridinyl)-4H-1,2,4-triazol-4-yl]-2,1,3-benzoxadiazole
ASP-2535 is a selective GlyT1 inhibitor.
Brand Name:
Vulcanchem
CAS No.:
374886-51-8
VCID:
VC0519521
InChI:
InChI=1S/C22H18N6O/c1-14(2)21-24-25-22(28(21)19-10-6-9-18-20(19)27-29-26-18)16-11-12-17(23-13-16)15-7-4-3-5-8-15/h3-14H,1-2H3
SMILES:
CC(C)C1=NN=C(N1C2=CC=CC3=NON=C32)C4=CN=C(C=C4)C5=CC=CC=C5
Molecular Formula:
C22H18N6O
Molecular Weight:
382.4 g/mol
4-[3-(1-Methylethyl)-5-(6-phenyl-3-pyridinyl)-4H-1,2,4-triazol-4-yl]-2,1,3-benzoxadiazole
CAS No.: 374886-51-8
Inhibitors
VCID: VC0519521
Molecular Formula: C22H18N6O
Molecular Weight: 382.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 374886-51-8 |
---|---|
Product Name | 4-[3-(1-Methylethyl)-5-(6-phenyl-3-pyridinyl)-4H-1,2,4-triazol-4-yl]-2,1,3-benzoxadiazole |
Molecular Formula | C22H18N6O |
Molecular Weight | 382.4 g/mol |
IUPAC Name | 4-[3-(6-phenylpyridin-3-yl)-5-propan-2-yl-1,2,4-triazol-4-yl]-2,1,3-benzoxadiazole |
Standard InChI | InChI=1S/C22H18N6O/c1-14(2)21-24-25-22(28(21)19-10-6-9-18-20(19)27-29-26-18)16-11-12-17(23-13-16)15-7-4-3-5-8-15/h3-14H,1-2H3 |
Standard InChIKey | FQGLDGKVKDPVLO-UHFFFAOYSA-N |
SMILES | CC(C)C1=NN=C(N1C2=CC=CC3=NON=C32)C4=CN=C(C=C4)C5=CC=CC=C5 |
Canonical SMILES | CC(C)C1=NN=C(N1C2=CC=CC3=NON=C32)C4=CN=C(C=C4)C5=CC=CC=C5 |
Appearance | Solid powder |
Description | ASP-2535 is a selective GlyT1 inhibitor. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | 4-(3-isopropyl-5-(6-phenyl-3-pyridyl)-4H-1,2,4-triazol-4-yl)-2,1,3-benzoxadiazole ASP2535 |
Reference | 1: Harada K, Nakato K, Yarimizu J, Yamazaki M, Morita M, Takahashi S, Aota M, Saita K, Doihara H, Sato Y, Yamaji T, Ni K, Matsuoka N. A novel glycine transporter-1 (GlyT1) inhibitor, ASP2535 (4-[3-isopropyl-5-(6-phenyl-3-pyridyl)-4H-1,2,4-triazol-4-yl]-2,1,3-benzoxadiazol e), improves cognition in animal models of cognitive impairment in schizophrenia and Alzheimer's disease. Eur J Pharmacol. 2012 Jun 15;685(1-3):59-69. doi: 10.1016/j.ejphar.2012.04.013. Epub 2012 Apr 20. PubMed PMID: 22542656. |
PubChem Compound | 9800113 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume